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CAS No.: 134807-65-1

Cat. No.: S1535236

Get Quote

Chemical Profile: Cbz-O-Methyl-L-Serine

The table below summarizes the fundamental chemical information for your target compound, which is

crucial for planning your experiments.

Property Value / Description

CAS Registry
Number

134807-65-1 [1]

Other Names Cbz-L-Serine(methyl ether); CBZ-O-METHYL-L-SER; CBZ-(S)-2-AMINO-3-
METHOXYLPROPANOIC ACID [1]

Molecular
Formula

C₁₂H₁₅NO₅ [1]

Molecular
Weight

253.25 g/mol [1]

SMILES COC[C@@H](C(=O)O)NC(=O)OCc1ccccc1 [1]
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Property Value / Description

Related
Compound

N-Cbz-L-serine methyl ester (CAS 1676-81-9). This is a different compound, but its
properties can be informative. It is a pale yellow viscous liquid or solid, with a boiling

point of 170 °C at 0.1 mmHg and a flash point of 113 °C [2] [3].

Chromatographic Purification Methodologies

Here are detailed protocols for two purification approaches suitable for protected amino acids like Cbz-O-

methyl-L-serine.

Method 1: Standard Silica Gel Chromatography

This is the most common initial approach for purifying organic compounds.

Stationary Phase: Silica gel (60-200 mesh for flash chromatography).
Mobile Phase: A gradient starting from a non-polar solvent like hexane or heptane, moving to a more

polar solvent like ethyl acetate. The exact ratio needs optimization via TLC. A common starting point
could be a 70:30 or 60:40 mixture of Heptane/Ethyl Acetate.

Sample Preparation: The crude product should be dissolved in a minimal amount of the mobile
phase's less polar component [4].

Workflow Overview:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.co.uk/shop/products/cbz-l-serine-methyleester-95-acros-organics-2/10230000
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9754579.htm
https://www.smolecule.com/products/s1535236?utm_src=pdf-body
https://www.smolecule.com/products/s1535236?utm_src=pdf-body
https://www.sigmaaldrich.com/IN/en/technical-documents/protocol/protein-biology/protein-purification/sample-preparation-chromatographic-purification
https://www.smolecule.com/products/s1535236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Purification

Dissolve crude product
in minimal solvent

Load sample
onto silica column

Elute with
optimized solvent gradient

Collect fractions

Analyze fractions (TLC)

 Impure 

Pool pure fractions

Concentrate under
reduced pressure

Obtain purified product

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://www.smolecule.com/products/s1535236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Method 2: Ion-Assisted Chromatography for Problematic
Purifications

If your compound is highly polar and does not resolve well on standard silica gel, a recently developed

technique can be highly effective [5].

Principle: Adding ionic salts like calcium chloride to the mobile phase can dramatically improve the
separation of highly polar compounds on normal-phase (silica) chromatography.

Stationary Phase: Standard silica gel.
Mobile Phase Preparation: Add Calcium Chloride (CaCl₂) to your standard solvent system (e.g., 1-

5% v/v of a 1M aqueous solution in an organic solvent like ethyl acetate or dichloromethane). The
technique was discovered using tap water (which contains Ca²⁺ ions) instead of deionized water [5].

Application: This method is particularly suited for polar organic compounds, including amines, amine
salts, and peptides [5].
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FAQs and Troubleshooting Guide

Issue Possible Cause Solution

Low Recovery
from Column

Sample precipitation
on column; strong

adsorption to silica.

Ensure sample is fully dissolved and filtered before loading
[4]. Use a slightly more polar solvent to dissolve the crude.

Consider using the ion-assisted method to disrupt strong
interactions [5].
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Issue Possible Cause Solution

Poor
Separation /
Co-elution

Solvent gradient not
optimal for the

compound's polarity.

Optimize the mobile phase ratio using TLC with various
solvent systems. If the compound is highly polar, switch to

the Ion-Assisted Chromatography method [5].

Product is a
Viscous Oil

Common issue with

protected amino acid
esters.

The related compound N-Cbz-L-serine methyl ester is also

reported as a viscous liquid or solid [2] [3]. Trituration
(scratching and washing with a cold solvent like cold diethyl

ether or pentane) can help induce crystallization.

Essential Pre-Purification Steps

Proper sample preparation is critical for successful chromatography [4].

Sample Clarification: Ensure your crude sample is fully dissolved. Centrifuge the solution at high

speed (e.g., 10,000 ×g for 15 min) and filter it through a membrane filter (e.g., 0.45 µm) to remove all
particulate matter [4].

Stability Check: Perform quick stability tests on a small amount of crude product by checking its
appearance in different solvents and pH conditions to ensure it won't degrade during the purification

process [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Cbz-O-methyl-L-serine chromatographic purification]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1535236#cbz-o-methyl-l-

serine-chromatographic-purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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